4-(((1-(4-phenyltetrahydro-2H-pyran-4-carbonyl)piperidin-4-yl)methoxy)methyl)benzonitrile

• IUPAC Name: 4-[[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxymethyl]benzonitrile
• InChI: InChI=1S/C26H30N2O3/c27-18-21-6-8-22(9-7-21)19-31-20-23-10-14-28(15-11-23)25(29)26(12-16-30-17-13-26)24-4-2-1-3-5-24/h1-9,23H,10-17,19-20H2
• InChI Key: GDFFHFDIUFHGCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C26H30N2O3
• Molecular Weight: 418.5 g/mol

Description

The compound “4-(((1-(4-phenyltetrahydro-2H-pyran-4-carbonyl)piperidin-4-yl)methoxy)methyl)benzonitrile” is a complex organic molecule. It contains a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), a tetrahydropyran ring (a six-membered ring containing one oxygen atom and five carbon atoms), and a piperidine ring (a six-membered ring containing one nitrogen atom and five carbon atoms).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the carbonyl group (C=O) is often involved in reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might make it relatively rigid, and the various functional groups could influence its polarity, solubility, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some organic compounds can be hazardous due to their reactivity, toxicity, or other factors.